Cas no 105-45-3 (methyl 3-oxobutanoate)

methyl 3-oxobutanoate Properties

Names and Identifiers

• Methyl acetoacetate
• MAA
• ACM
• HYL ACETOACETATE
• mthyl acetoacetate
• METHYL ACETOACETAT
• METHYL 3-OXOBUTYRATE
• ACETYL METHYL ACETATE
• METHYL 4-OXOBUTANOATE
• 3-Oxobutanoic Acid M
• 3-Oxobutanoic Acid Methyl Ester
• Methyl 3-oxobutanoate
• 3-Oxobutyric acid methyl ester
• Acetoacetic Acid Methyl Ester
• Acetoacetic ac
• Methyleacetoacetate
• Methyl acetylacetate
• +Expand

• MDL： MFCD00008784
• InChIKey： WRQNANDWMGAFTP-UHFFFAOYSA-N
• Inchi： 1S/C5H8O3/c1-4(6)3-5(7)8-2/h3H2,1-2H3
• SMILES： CC(CC(OC)=O)=O
• BRN： 506727

Computed Properties

• Exact Mass: 116.04700
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 116.047344
• Heavy Atom Count: 8
• Complexity: 106
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0
• Tautomer Count: 5
• Surface Charge: 0
• Topological Polar Surface Area: 43.4

Experimental Properties

• LogP: 0.13850
• PSA: 43.37000
• Merck: 6009
• Refractive Index: n20/D 1.419(lit.)
• Water Partition Coefficient: 460 g/L (20 ºC)
• Boiling Point: 169-170 °C/70 mmHg(lit.)
• Melting Point: −80 °C (lit.)
• Vapor Pressure: 1.5±0.3 mmHg at 25°C
• Flash Point: Fahrenheit: 158 ° f
  Celsius: 70 ° c
  
• FEMA: 3437
• Solubility: 460 g/L (20°C)
• Color/Form: Colorless transparent liquid with aromatic fragrance.
• PH: 3.8 (863g/l, H2O, 20℃)
• Solubility: Slightly soluble in water, easily soluble in organic solvents.
• Sensitiveness: Sensitive to humidity
• Density: 1.076 g/mL at 25 °C(lit.)

methyl 3-oxobutanoate Security Information

• Symbol: GHS07
• RTECS：AK5775000
• WGK Germany：1
• Safety Term：S26
• Safety Instruction： S26
• Risk Phrases：R36
• Dangerous goods sign： Xi
• Hazard Statement： H319
• Warning Statement： P305+P351+P338
• Prompt：warning
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C
• Risk Phrases： 36
• Signal Word：Warning
• TSCA：Yes
• Toxicity：LD50 orally in rats: 3.0 g/kg (Smyth, Carpenter)
• Explosive Limit：1.3-14.2%(V)

methyl 3-oxobutanoate Customs Data

• HS CODE：2918300090
• Customs Data：

  China Customs Code:

  2918300090

  Overview:

  2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Solvents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients
• Pesticide Chemicals Pesticides Disinfectant
• Pesticide Chemicals Pesticide Intermediates